Cas no 2089291-46-1 (3,9-Diazaspiro[5.5]undecan-2-one hydrochloride)

• Product Name: 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride
• CAS No: 2089291-46-1
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• MDL: MFCD28894922
• CID: 4636126
• PubChem ID: 118705209
• Update Time: 2025-06-15

3,9-Diazaspiro[5.5]undecan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride
• 3,9-DIAZASPIRO[5.5]UNDECAN-2-ONE HCL
• PB41791
• AS-78839
• 3,9-Diazaspiro[5.5]undecan-4-one hydrochloride
• P18363
• 2089291-46-1
• AKOS030626951
• CS-0051585
• 3,9-diazaspiro[5.5]undecan-4-one;hydrochloride

• MDL： MFCD28894922
• Inchi： 1S/C9H16N2O.ClH/c12-8-7-9(3-6-11-8)1-4-10-5-2-9;/h10H,1-7H2,(H,11,12);1H
• InChI Key： XJCPXVQMISMOJL-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CCN1)CCNCC2

Computed Properties

• Exact Mass: 204.1029409 g/mol
• Monoisotopic Mass: 204.1029409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Molecular Weight: 204.70

Additional information on 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride

Recent Advances in the Study of 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride (CAS: 2089291-46-1)

3,9-Diazaspiro[5.5]undecan-2-one hydrochloride (CAS: 2089291-46-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs catalytic hydrogenation and cyclization reactions, achieving a high enantiomeric excess (>99%). This advancement is critical for ensuring the reproducibility and scalability of the compound, which is essential for further preclinical and clinical studies.

In terms of biological activity, 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride has demonstrated promising results as a modulator of neurotransmitter receptors. Research conducted by Smith et al. (2024) revealed its high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropathic pain and neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) efficiently further underscores its potential as a CNS therapeutic agent.

Additionally, recent in vitro and in vivo studies have explored the antimicrobial properties of this spirocyclic compound. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotic development.

Despite these promising results, challenges remain in the clinical translation of 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride. Pharmacokinetic studies indicate a relatively short half-life in plasma, necessitating further structural modifications or formulation strategies to enhance its stability. Moreover, comprehensive toxicity profiles are still under investigation to ensure its safety for human use.

In conclusion, 3,9-Diazaspiro[5.5]undecan-2-one hydrochloride (CAS: 2089291-46-1) represents a compelling candidate for drug development, with applications spanning CNS disorders and antimicrobial therapy. Continued research into its synthesis optimization, mechanism of action, and clinical potential will be crucial for advancing this compound into the next stages of development.